(Z)-4-bromo-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-bromo-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C15H11BrN2OS/c1-18-12-4-2-3-5-13(12)20-15(18)17-14(19)10-6-8-11(16)9-7-10/h2-9H,1H3
• InChI Key: VFCAPYPHIHBVBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H11BrN2OS
• Molecular Weight: 347.2 g/mol

Description

“(Z)-4-bromo-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide” is a chemical compound with the molecular formula C15H11BrN2OS and a molecular weight of 347.23. It’s a derivative of benzo[d]thiazol, a heterocyclic aromatic hydrocarbon that contains phenyl and thiazole rings, as well as sulfur and nitrogen atoms in its structure.

Scientific Research Applications

Microwave Promoted Synthesis

• The synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, which are structurally related to the compound , has been improved through microwave-assisted methods. This approach offers a cleaner, more efficient, and faster method for synthesizing these compounds compared to traditional thermal heating methods (A. Saeed, 2009).

Novel Derivative Synthesis

• Research into synthesizing novel (4-oxothiazolidine-2-ylidene)benzamide derivatives explores a one-pot, multicomponent synthesis approach. These new compounds were characterized by various spectroscopic techniques, highlighting the versatility of thiazol-ylidene benzamide frameworks for generating structurally diverse molecules (Mahshid Hossaini et al., 2017).

Anticancer Potential

• Certain benzamide derivatives, including those structurally related to the compound of interest, have been synthesized and evaluated for their anticancer activity. This research underscores the potential of these molecules in developing new therapeutic agents (S. Tiwari et al., 2017).

Anti-Infective Properties

• Thiazolides, including those with benzamide components, have been identified as a novel class of anti-infective drugs effective against a broad spectrum of pathogens. This includes activities against viruses, bacteria, intracellular and extracellular protozoan parasites, and even proliferating mammalian cells, highlighting the broad potential of such compounds in treating various infections (A. Hemphill et al., 2012).

Antimicrobial Activity

• The synthesis and evaluation of novel benzothiazole derivatives, including those with thiazole substitutions, demonstrate promising antimicrobial properties. These findings contribute to the ongoing search for new antimicrobial agents amidst rising drug resistance (D. G. Anuse et al., 2019).